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Introduction

HIV-1 inhibitor-47, a synthetic 18-mer peptide also known as E1P47, has demonstrated broad-
spectrum activity against various clades, subtypes, and tropisms of the Human
Immunodeficiency Virus 1 (HIV-1). This document provides detailed application notes and
protocols for the use of E1P47 in studying the viral entry process. E1P47 serves as a potent
tool for investigating the mechanisms of HIV-1 fusion and for the development of novel
antiretroviral agents. Its primary mechanism of action involves the specific interaction with the
highly conserved N-terminal region of the HIV-1 transmembrane glycoprotein gp41, a critical
component of the viral fusion machinery. By targeting this essential domain, E1P47 effectively
blocks the conformational changes in gp41 required for the fusion of the viral and host cell
membranes, thereby inhibiting viral entry.

Data Presentation

The inhibitory activity of ELP47 and its derivatives has been quantified in various in vitro and ex
vivo models. The following tables summarize the 50% inhibitory concentration (IC50) and 95%
inhibitory concentration (IC95) values, providing a clear comparison of their potency.

Table 1: Inhibitory Activity of ELP47 and Peptide Amphiphile (PA) Derivatives against HIV-1 BaL
in TZM-bl Cells[1][2][3]
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Compound IC50 (pM) IC95 (pM)
E1P47 15+£0.2 85x1.1
PA1PEG27 0.12+£0.01 0.8+0.1
PA2PEG27 0.15+0.02 1.2+0.2
PA3PEG27 0.25 +0.04 25+05
C-PAmonoalkyl 0.08 £ 0.01 05%+0.1
N-PAmonoalkyl 0.11 £0.02 09+£0.2

Data are presented as mean + standard error of the mean (SEM) from triplicate experiments.

Table 2: Inhibitory Activity of ELP47 and Peptide Amphiphile (PA) Derivatives against HIV-1 BalL
in Human Colorectal Tissue Explants[1]

Compound IC50 (pM) IC95 (uM)
E1P47 2505 152+2.8
C-PAmonoalkyl 1.8+04 115+2.1
N-PAmonoalkyl 09%0.2 6.8+1.5

Data are presented as mean + SEM.

Mechanism of Action & Signaling Pathways

E1P47 inhibits HIV-1 entry by targeting the gp41 fusion peptide. This interaction is believed to
occur at the membrane level, preventing the necessary conformational changes in gp41 that
lead to the formation of the six-helix bundle (6HB), a critical step for membrane fusion.
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) Prepare colorectal tissue explants
Seed TZM-bl cells in 96-well plate

¢ '

Place explants on Gelfoam in 24-well plates

Prepare serial dilutions of E1P47

and dilute HIV-1 virus i
i Pre-incubate explants with E1P47 dilutions
Add E1P47 dilutions to wells l
i [Add HIV-1 to explants]
Add diluted HIV-1 to wells l

i QNash explants to remove unbound virus/inhibitoa
Encubate for 48 hours at 37°C] i
i [Culture explants for up to 15 days)
Lyse cells and add l
luciferase reagent
i Gollect supernatant every 2-3 days]

[Measure Iuminescence] l
i E}uantify p24 antigen using ELISAJ

Calculate % inhibition and IC50/IC95
Calculate % inhibition and 1C50/IC95
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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